Cas no 2097930-01-1 (2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide)

2-Oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide is a heterocyclic compound featuring a pyrimidine-pyrrolidine core linked to an imidazolidine carboxamide moiety. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for targeting enzyme inhibition or receptor modulation. The pyrimidine ring enhances binding affinity, while the imidazolidine-2-one group may contribute to metabolic stability. Its synthetic versatility allows for further derivatization, making it valuable in drug discovery for conditions requiring selective molecular interactions. The compound’s well-defined stereochemistry and functional group arrangement suggest suitability for structure-activity relationship studies in pharmaceutical research.
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide structure
2097930-01-1 structure
Product name:2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide
CAS No:2097930-01-1
MF:C13H18N6O2
MW:290.321021556854
CID:5469630

2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide
    • 2-oxo-N-[(1-pyrimidin-2-ylpyrrolidin-2-yl)methyl]imidazolidine-1-carboxamide
    • Inchi: 1S/C13H18N6O2/c20-12-16-6-8-19(12)13(21)17-9-10-3-1-7-18(10)11-14-4-2-5-15-11/h2,4-5,10H,1,3,6-9H2,(H,16,20)(H,17,21)
    • InChI Key: QATNQNCIBJVIHC-UHFFFAOYSA-N
    • SMILES: O=C(N1C(NCC1)=O)NCC1CCCN1C1N=CC=CN=1

Computed Properties

  • Exact Mass: 290.14912384 g/mol
  • Monoisotopic Mass: 290.14912384 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 90.5
  • Molecular Weight: 290.32

2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6573-1307-5μmol
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide
2097930-01-1
5μmol
$63.0 2023-09-08
Life Chemicals
F6573-1307-50mg
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide
2097930-01-1
50mg
$160.0 2023-09-08
Life Chemicals
F6573-1307-30mg
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide
2097930-01-1
30mg
$119.0 2023-09-08
Life Chemicals
F6573-1307-40mg
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide
2097930-01-1
40mg
$140.0 2023-09-08
Life Chemicals
F6573-1307-4mg
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide
2097930-01-1
4mg
$66.0 2023-09-08
Life Chemicals
F6573-1307-10mg
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide
2097930-01-1
10mg
$79.0 2023-09-08
Life Chemicals
F6573-1307-2μmol
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide
2097930-01-1
2μmol
$57.0 2023-09-08
Life Chemicals
F6573-1307-5mg
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide
2097930-01-1
5mg
$69.0 2023-09-08
Life Chemicals
F6573-1307-15mg
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide
2097930-01-1
15mg
$89.0 2023-09-08
Life Chemicals
F6573-1307-10μmol
2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide
2097930-01-1
10μmol
$69.0 2023-09-08

2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide Related Literature

Additional information on 2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide

Comprehensive Overview of 2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide (CAS No. 2097930-01-1)

2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide (CAS No. 2097930-01-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of imidazolidine derivatives, which are known for their diverse biological activities. The presence of both pyrimidine and pyrrolidine moieties in its structure makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the scientific community has shown growing interest in imidazolidine-based compounds due to their role in addressing unmet medical needs. Researchers are particularly focused on their potential applications in neurodegenerative diseases, metabolic disorders, and inflammatory conditions. The compound 2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide is being studied for its ability to interact with specific biological pathways, making it a subject of intense investigation in preclinical studies. Its carboxamide group further enhances its binding affinity to target proteins, a feature highly valued in medicinal chemistry.

The synthesis of 2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide involves multi-step organic reactions, including amide coupling and cyclization processes. These methods are optimized to achieve high yields and purity, which are critical for its use in research and development. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize the compound, ensuring its structural integrity and consistency. The compound's stability under various conditions is also a key consideration for its potential formulation into drug products.

One of the most frequently searched questions related to this compound is its mechanism of action and biological targets. Preliminary studies suggest that 2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide may act as a modulator of certain kinase enzymes, which play a crucial role in cell signaling and disease progression. This aligns with the current trend in drug discovery, where kinase inhibitors are a major focus due to their therapeutic potential in oncology and autoimmune diseases. Additionally, its pyrimidine component is often associated with antiviral and anticancer properties, further broadening its scope of application.

Another area of interest is the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Researchers are keen to understand how structural modifications could enhance its bioavailability and reduce potential side effects. These aspects are critical for advancing the compound from the lab to clinical trials. The rise of computational chemistry and AI-driven drug design has also facilitated the exploration of its derivatives, enabling faster and more efficient optimization of its pharmacological properties.

From a commercial perspective, 2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide is primarily available for research purposes, supplied by specialized chemical vendors. Its CAS number, 2097930-01-1, serves as a unique identifier for procurement and regulatory compliance. The compound is typically offered in small quantities for laboratory use, with stringent quality control measures to ensure reproducibility in experimental results. As the demand for novel therapeutic agents grows, this compound is expected to remain a valuable tool for scientists exploring new treatment paradigms.

In conclusion, 2-oxo-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}imidazolidine-1-carboxamide represents a fascinating example of modern medicinal chemistry. Its intricate structure and potential biological activities make it a compelling subject for ongoing research. Whether investigating its mechanistic pathways, optimizing its synthetic routes, or evaluating its therapeutic potential, this compound continues to inspire innovation in the field. As scientific advancements unfold, it may well emerge as a key player in the development of next-generation pharmaceuticals.

Recommend Articles

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd